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Compound of Interest

Compound Name: Allantoin Acetyl Methionine

Cat. No.: B1665703

For Immediate Release

[City, State] — Allantoin Acetyl Methionine, a synergistic complex integrating the soothing and
regenerative properties of Allantoin with the essential amino acid benefits of Methionine,
presents a compelling ingredient for the pharmaceutical and cosmetic industries. This in-depth
technical guide serves as a core resource for researchers, scientists, and drug development
professionals, delineating the key physicochemical characteristics of Allantoin Acetyl
Methionine powder. The following sections provide a comprehensive overview of its
properties, standardized experimental protocols for their determination, and a visualization of
its potential biological interactions.

Physicochemical Properties

Allantoin Acetyl Methionine is a complex of Allantoin and N-Acetyl-DL-Methionine.[1] While
specific experimental data for the complex is not extensively available in public literature, the
properties of its individual components provide a foundational understanding.

Table 1: General Physicochemical Data
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Allantoin Acetyl . N-Acetyl-L-
Property o Allantoin T
Methionine Methionine
N-acetyl-DL-
methionine, )
. _ (2S)-2-acetamido-4-
) compound with (2,5- (2,5-dioxo-4-
Chemical Name ) o o (methylsulfanyl)butan
dioxo-4- imidazolidinyl) urea[3] ) ]
o o oic acid[4]
imidazolidine)urea
(2:1)[2]
CAS Number 4207-40-3[5][6] 97-59-6 65-82-7[7]
Molecular Formula C11H19N506S[6] C4H6N403 C7H13NO3S[4]
Molar Mass 349.36 g/mol [6] 158.12 g/mol 191.25 g/mol [8]
White powder or White, odorless, White crystals or
Appearance _ _
crystals (inferred) crystalline powder([3] powder[4]
Table 2: Solubility and Thermal Properties
Property Allantoin N-Acetyl-L-Methionine
_ _ 225-230°C with
Melting Point - 101.0-107.0°C[4]
decomposition[9]
Solubility in Water 0.5% at 25°C[10] 30.7% at 25°C[11]

Very slightly soluble in )
Soluble in methanol (50

Solubility in Other Solvents alcohols; insoluble in oils and
mg/mL).[7]

apolar solvents.[10]

Experimental Protocols for Powder Characterization

To ascertain the precise physicochemical characteristics of Allantoin Acetyl Methionine
powder, the following standardized experimental protocols are recommended.

Determination of Bulk Density and Tapped Density
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The bulk and tapped densities of a powder are critical indicators of its flowability and
compressibility. These properties can be determined using the methods outlined in the United
States Pharmacopeia (USP) General Chapter <616>.[12][13][14][15][16]

Methodology (Based on USP <616>):
o Bulk Density (Method | - Graduated Cylinder):

1. Aknown mass of the Allantoin Acetyl Methionine powder is gently introduced into a
calibrated graduated cylinder.

2. The volume occupied by the powder is recorded as the bulk volume.
3. Bulk density is calculated as the ratio of the mass of the powder to its bulk volume (g/mL).
o Tapped Density:

1. The same graduated cylinder containing the powder is subjected to a fixed number of
mechanical taps using a tapping apparatus.

2. The volume of the powder is recorded after tapping until a constant volume is achieved.
This is the tapped volume.

3. Tapped density is calculated as the ratio of the mass of the powder to its tapped volume
(g/mL).

e Measures of Powder Compressibility:

o Carr's Index: Calculated using the formula: ((Tapped Density - Bulk Density) / Tapped
Density) x 100

o Hausner Ratio: Calculated as: Tapped Density / Bulk Density
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Experimental Workflow for Density and Compressibility.

Particle Size Analysis by Optical Microscopy

Particle size and distribution are fundamental properties that influence dissolution rates,
bioavailability, and formulation uniformity. Optical microscopy, as detailed in USP General
Chapter <776>, provides a direct method for characterization.[17][18][19]

Methodology (Based on USP <776>):

o Sample Preparation: A small, representative sample of the Allantoin Acetyl Methionine
powder is dispersed in a suitable non-dissolving mounting medium on a clean microscope
slide. A coverslip is placed over the dispersion.

e Microscopic Examination: The slide is examined under a calibrated light microscope.

e Image Analysis: A calibrated imaging system is used to capture images of the particles. The
size (e.g., Feret's diameter, equivalent spherical diameter) of a statistically significant number
of particles is measured.

o Data Analysis: The particle size distribution is determined and can be represented as a
histogram or by calculating various statistical parameters (e.g., D10, D50, D90).
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Workflow for Particle Size Analysis.

Stability Testing

Stability testing is crucial to determine the re-test period or shelf life and to recommend storage
conditions. The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a
framework for stability testing of new drug substances.[20][21][22]

Methodology (Based on ICH Q1A(R2)):
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» Batch Selection: At least three primary batches of Allantoin Acetyl Methionine powder
should be used for formal stability studies.

o Storage Conditions: Samples are stored under long-term (e.g., 25°C £ 2°C / 60% RH £ 5%
RH) and accelerated (e.g., 40°C £ 2°C / 75% RH £ 5% RH) conditions.

o Testing Frequency: Samples are tested at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24,
36 months for long-term testing; 0, 3, 6 months for accelerated testing).

e Analytical Tests: Stability-indicating analytical methods are used to monitor appearance,
assay, degradation products, and other critical quality attributes.

Potential Mechanism of Action and Biological
Signaling

Allantoin Acetyl Methionine's biological activity is derived from its constituent parts. Allantoin
is known for its skin-soothing, protecting, and cell-proliferating properties.[3] Methionine is an
essential amino acid crucial for protein synthesis and as a precursor for other sulfur-containing
compounds with antioxidant properties. The complex likely delivers these benefits in a
synergistic manner.

The soothing and anti-irritant effects of Allantoin can be attributed to its ability to modulate
inflammatory pathways. Its regenerative effects are linked to the stimulation of fibroblast
proliferation and extracellular matrix synthesis. Methionine contributes to cellular health and
protection against oxidative stress.
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Proposed Biological Action Pathway.

Conclusion

This technical guide provides a foundational understanding of the physicochemical
characteristics of Allantoin Acetyl Methionine powder. While comprehensive experimental
data for the complex is an area for future research, the provided standardized protocols offer a
clear pathway for its detailed characterization. The synergistic combination of Allantoin and
Methionine suggests significant potential for this ingredient in advanced dermatological and
cosmetic formulations, warranting further investigation into its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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